Cas no 692279-37-1 (2-chloro-5-ethoxy-4-hydroxybenzaldehyde)

• Product Name: 2-chloro-5-ethoxy-4-hydroxybenzaldehyde
• CAS No: 692279-37-1
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• MDL: MFCD02380265
• CID: 3059937
• PubChem ID: 890640
• Update Time: 2025-10-30

2-chloro-5-ethoxy-4-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-ethoxy-4-hydroxy-benzaldehyde
• 2-chloro-5-ethoxy-4-hydroxybenzaldehyde
• 692279-37-1
• SR-01000262424-1
• AKOS000103914
• STK397881
• SR-01000262424

• MDL： MFCD02380265
• Inchi： 1S/C9H9ClO3/c1-2-13-9-3-6(5-11)7(10)4-8(9)12/h3-5,12H,2H2,1H3
• InChI Key： NAPMZRRXHMAKEP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C=O)OCC)O

Computed Properties

• Exact Mass: 200.0240218Da
• Monoisotopic Mass: 200.0240218Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 2-chloro-5-ethoxy-4-hydroxybenzaldehyde

Introduction to 2-chloro-5-ethoxy-4-hydroxybenzaldehyde (CAS No. 692279-37-1)

2-chloro-5-ethoxy-4-hydroxybenzaldehyde, identified by its Chemical Abstracts Service (CAS) number 692279-37-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This aromatic aldehyde derivative exhibits a unique structural configuration, featuring both chloro and ethoxy substituents on a benzene ring, which is further functionalized with a hydroxyl group. Such structural attributes make it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The compound’s significance stems from its potential applications in medicinal chemistry, where it serves as a building block for more complex scaffolds. The presence of both electron-withdrawing (chloro) and electron-donating (ethoxy and hydroxyl) groups imparts distinct reactivity patterns, enabling diverse chemical transformations. These include condensation reactions, nucleophilic substitutions, and oxidation processes, which are pivotal in constructing pharmacophores for drug discovery.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more effective and selective therapeutic agents. 2-chloro-5-ethoxy-4-hydroxybenzaldehyde fits into this landscape as a precursor for synthesizing molecules with potential antimicrobial, anti-inflammatory, or anticancer properties. Its benzaldehyde core is particularly valuable in the formation of Schiff bases and other condensation products, which are frequently explored for their biological activity.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, making them attractive targets for therapeutic intervention. Researchers have leveraged 2-chloro-5-ethoxy-4-hydroxybenzaldehyde to develop small-molecule inhibitors that modulate kinase activity. For instance, derivatives of this compound have been investigated for their ability to inhibit tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The chloro and hydroxyl groups provide handles for further functionalization, allowing chemists to fine-tune the binding affinity and selectivity of these inhibitors.

The pharmaceutical industry’s interest in 2-chloro-5-ethoxy-4-hydroxybenzaldehyde has also been fueled by its role in developing protease inhibitors. Proteases are another class of enzymes that have been extensively studied due to their involvement in numerous pathological processes. By modifying the structure of this benzaldehyde derivative, researchers aim to create compounds that can selectively inhibit specific proteases without affecting others. Such selectivity is crucial for minimizing side effects and improving therapeutic outcomes.

Moreover, the agrochemical sector has shown interest in this compound as a potential precursor for novel pesticides. The structural features of 2-chloro-5-ethoxy-4-hydroxybenzaldehyde make it suitable for synthesizing phytotoxic agents that target specific enzymatic pathways in pests while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural practices that reduce reliance on traditional pesticides.

The synthesis of 2-chloro-5-ethoxy-4-hydroxybenzaldehyde typically involves multi-step organic reactions starting from readily available aromatic precursors. Common synthetic routes include chlorination and ethylation of hydroxyl-substituted benzenes followed by selective oxidation to yield the aldehyde functionality. Advances in catalytic methods have further refined these processes, making them more efficient and scalable.

In terms of handling and storage, 2-chloro-5-ethoxy-4-hydroxybenzaldehyde should be kept under inert conditions to prevent degradation due to moisture or air exposure. It is advisable to store it in a cool, dry place away from direct sunlight. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound to minimize exposure risks.

The analytical characterization of 2-chloro-5-ethoxy-4-hydroxybenzaldehyde relies on standard spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These methods confirm its molecular structure and purity levels before it is used in further synthetic applications.

Recent research has also explored the use of 2-chloro-5-ethoxy-4-hydroxybenzaldehyde in material science applications. Its ability to participate in cross-coupling reactions makes it a candidate for synthesizing polymers with tailored properties. These polymers could find applications in coatings, adhesives, or even electronic materials due to their unique chemical composition.

The compound’s versatility extends to its role as a ligand in coordination chemistry. Transition metal complexes formed with 2-chloro-5-ethoxy-4-hydroxybenzaldehyde have been investigated for their catalytic properties in various organic transformations. Such complexes could serve as catalysts for industrial processes or as components in advanced materials with magnetic or luminescent characteristics.

In conclusion, 2-chloro - 5 - eth oxy - 4 - hydro xy ben zal de hyde (CAS No. 692279 - 37 - 1) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, and material science. Its unique structural features enable diverse chemical modifications, making it an invaluable intermediate in synthetic chemistry research. As scientists continue to uncover new methodologies and applications for this compound, 2 - chlor o - 5 - eth oxy - 4 - hydro xy ben zal de hyde is poised to remain at the forefront of innovation.